Cas no 117738-75-7 (4-Bromo-3,5-dichlorobenzoic acid)

• Product Name: 4-Bromo-3,5-dichlorobenzoic acid
• CAS No: 117738-75-7
• MF: C₇H₃BrCl₂O₂
• MW: 269.907519578934
• MDL: MFCD14704247
• CID: 1039355
• PubChem ID: 302949
• Update Time: 2025-06-11

4-Bromo-3,5-dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-dichlorobenzoic acid
• 4-Brom-3,5-dichlor-benzoesaeure
• 4-bromo-3,5-dichloro-benzoic acid
• AC1L71NS
• ANW-61893
• BBL009510
• CTK8B9045
• NSC190707
• STL119731
• Benzoic acid, 4-bromo-3,5-dichloro-
• 2893AA
• AK106948
• H5727
• ST24023357

• MDL： MFCD14704247
• Inchi： 1S/C7H3BrCl2O2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,(H,11,12)
• InChI Key： KVYHYUJRKYXVRG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C=C1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.900±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.027 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4-Bromo-3,5-dichlorobenzoic acid

4-Bromo-3,5-Dichlorobenzoic Acid: A Comprehensive Overview

4-Bromo-3,5-dichlorobenzoic acid (CAS No. 117738-75-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with bromine and chlorine atoms at specific positions. The presence of these halogen substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable intermediate in synthetic chemistry.

The synthesis of 4-bromo-3,5-dichlorobenzoic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency of these synthesis pathways. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption.

One of the most notable applications of 4-bromo-3,5-dichlorobenzoic acid is in the development of herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant metabolism makes it an effective component in agricultural chemicals. Recent studies have demonstrated that this compound can enhance crop resistance to fungal infections without adversely affecting soil health.

In the pharmaceutical industry, 4-bromo-3,5-dichlorobenzoic acid serves as a key intermediate in the synthesis of various bioactive compounds. For example, it has been utilized in the development of anti-inflammatory agents and anticancer drugs. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for designing novel therapeutics targeting specific cellular pathways.

The physical and chemical properties of 4-bromo-3,5-dichlorobenzoic acid are well-documented. It exhibits a high melting point due to strong intermolecular hydrogen bonding and van der Waals forces between the halogen atoms and the aromatic ring. The compound is also relatively stable under normal storage conditions but requires protection from moisture and light to prevent degradation.

From an environmental perspective, understanding the fate and transport of 4-bromo-3,5-dichlorobenzoic acid in natural systems is crucial for assessing its potential ecological impact. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. Findings indicate that microbial communities play a significant role in breaking down this compound into less harmful byproducts.

In conclusion, 4-bromo-3,5-dichlorobenzoic acid (CAS No. 117738-75-7) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure and favorable properties make it an essential building block for developing innovative solutions in agriculture and medicine. As research continues to uncover new insights into its synthesis, applications, and environmental behavior, this compound will undoubtedly remain a focal point for scientific exploration.